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Compound of Interest

Compound Name: Benzidine sulphate

Cat. No.: B7821561 Get Quote

An In-depth Technical Guide to Benzidine
Sulphate
This technical guide provides a comprehensive overview of the molecular formula, structure,

properties, and relevant experimental protocols for benzidine sulphate. It is intended for

researchers, scientists, and professionals in the field of drug development and chemical

analysis.

Molecular Information
Benzidine sulphate is the sulphate salt of benzidine. Benzidine itself is an aromatic amine,

and its sulphate salt is a common form in which it is handled and used in various chemical

syntheses.

Molecular Formula: C₁₂H₁₄N₂O₄S[1][2][3]

Synonyms: Benzidine sulfate, [4-(4-azaniumylphenyl)phenyl]azanium;sulfate, [[1,1'-

biphenyl]-4,4'-diyl]diammonium sulphate[1][2][4]

Parent Compound: Benzidine[1][2] Component Compounds: Benzidine, Sulfuric Acid[1][2]

The chemical structure of benzidine sulphate is depicted below. It consists of the benzidine

dication and the sulphate anion.
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Benzidine Sulphate Structure

Physicochemical Properties
A summary of the key physicochemical properties of benzidine sulphate is provided in the

table below.

Property Value Source

Molecular Weight 282.32 g/mol [1][2][4]

Appearance White, crystalline powder [4][5][6]

Boiling Point 358.7 °C at 760 mmHg [4]

Flash Point 203.5 °C [4]

Density (estimate) 1.3539 g/cm³ [4][6]

Vapor Pressure 2.5E-05 mmHg at 25 °C [4]

Refractive Index (estimate) 1.6930 [4][6]

Solubility

Soluble in ether; sparingly

soluble in water, alcohol, and

dilute acids.

[4][5][6]

Experimental Protocols
This protocol describes the preparation of benzidine, which involves the precipitation of

benzidine as its sulphate salt as an intermediate step for purification.[7]

Materials:

Nitrobenzene

Methanol

Sodium hydroxide (NaOH)

Zinc dust (finely sieved)
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Hydrochloric acid (HCl), concentrated

Sulfuric acid (H₂SO₄)

Distilled water

Ice

Procedure:

Reduction of Nitrobenzene:

Dissolve 105 g of sodium hydroxide in 300 ml of water in a reaction flask fitted with a

reflux condenser.

Add a mixture of 50 ml of methanol and 100 g of nitrobenzene to the flask.

Gradually add fine zinc dust in small portions with thorough stirring. A vigorous reaction

that causes the mixture to boil should be observed. Continue adding zinc to maintain

boiling.

The reaction is complete when the brown color of the mixture disappears, and it appears

grayish-white.

Isolation of Hydrazobenzene:

Cool the reaction mixture, dilute it with distilled water, and add ice.

Carefully acidify the mixture with hydrochloric acid, ensuring the temperature does not

exceed 15 °C. Hydrazobenzene will precipitate.

Separate the precipitated hydrazobenzene from the liquid and any unreacted zinc using a

porcelain funnel without filter paper. Wash the hydrazobenzene with water.

Rearrangement to Benzidine Hydrochloride:

Convert the hydrazobenzene to benzidine by boiling it with 300-400 ml of water and

gradually adding concentrated hydrochloric acid as long as it is absorbed.
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Continue boiling the solution for a few more minutes and then filter the hot solution of

benzidine hydrochloride.

Precipitation of Benzidine Sulphate:

To the filtrate containing benzidine hydrochloride, add sulfuric acid to precipitate benzidine

as benzidine sulphate.

Filter the precipitated benzidine sulphate and wash it.

Formation of Benzidine Base:

Boil the washed benzidine sulphate with a dilute sodium hydroxide solution.

Filter the resulting solution of the benzidine base.

Allow the filtrate to cool to crystallize the benzidine.

Filter the benzidine crystals and dry them.

Benzidine Synthesis Workflow
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Workflow for Benzidine Synthesis

This protocol outlines an analytical method for the determination of sulphate ions in a sample

through precipitation as benzidine sulphate followed by titration.[8]

Principle: Benzidine hydrochloride reacts with sulphate ions in a weakly acidic solution to form

a precipitate of benzidine sulphate. This precipitate is then filtered, washed, and dissolved in

hot water. The liberated benzidine is a weak base and can be titrated with a standard solution
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of a strong base (like NaOH) using phenolphthalein as an indicator to determine the original

amount of sulphate.

Materials:

Sample containing sulphate

Benzidine hydrochloride solution

Weak acid (e.g., dilute HCl)

Standard sodium hydroxide (NaOH) solution

Phenolphthalein indicator

Hot distilled water

Procedure:

Sample Preparation: Dissolve a known quantity of the sample in a weakly acidic solution.

Precipitation: Add benzidine hydrochloride solution to the sample solution to precipitate

benzidine sulphate.

Filtration and Washing: Filter the precipitate and wash it to remove any interfering ions.

Dissolution: Dissolve the collected precipitate in hot water.

Titration: Titrate the resulting solution with a standardized solution of sodium hydroxide using

phenolphthalein as the indicator. The endpoint is the first permanent pink color.

Calculation: The concentration of sulphate in the original sample can be calculated from the

volume of NaOH used.
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Sulphate Determination Workflow
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Workflow for Sulphate Determination
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Safety Information
Benzidine is a known human carcinogen, and exposure has been linked to an increased risk of

bladder cancer.[9][10] It is classified as a Group A, known human carcinogen by the EPA.[9]

Benzidine sulphate should be handled with extreme caution, using appropriate personal

protective equipment (PPE) and engineering controls to minimize exposure. It is toxic by

ingestion and skin absorption.[5][6] When heated to decomposition, it emits toxic fumes of

sulfur oxides (SOx) and nitrogen oxides (NOx).[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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